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Compound of Interest

Compound Name: EGTA tetrasodium

Cat. No.: B1368698

This technical guide provides a comprehensive overview of the safety data for EGTA
tetrasodium salt (CAS Number: 13368-13-3), intended for researchers, scientists, and drug
development professionals. The information is compiled from various Safety Data Sheets
(SDS) and toxicological study guidelines to ensure a thorough understanding of the safe
handling, storage, and emergency procedures related to this compound.

Core Safety Information

EGTA tetrasodium salt, a chelating agent with high affinity for calcium ions, is a white
crystalline powder.[1] While it is a valuable tool in research, particularly in buffer solutions
mimicking cellular environments, it is crucial to be aware of its potential hazards and handle it
with appropriate care.

Hazard Identification and Classification

EGTA tetrasodium salt is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to eye
irritation, with some potential for skin and respiratory irritation.

GHS Hazard Statements:
e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1368698?utm_src=pdf-interest
https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17385~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:50:22~~Ethylenediaminetetraacetic%20acid%20tetrasodium%20salt%20hydrate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17385~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:50:22~~Ethylenediaminetetraacetic%20acid%20tetrasodium%20salt%20hydrate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e H335: May cause respiratory irritation.[2]
Signal Word: Warning[2]

Pictogram:[2]

» Exclamation Mark

Toxicological Data

The toxicological profile of EGTA tetrasodium salt has been evaluated through various
studies, primarily focusing on acute oral toxicity, and dermal and eye irritation.

Quantitative Toxicity Data

) Classificati
Parameter Species Route Value Reference
on

>1,780 -

LD50 Rat Oral <2,000 mg/kg Category 4 [3]
bw
Primary

Skin Irritation Rabbit Dermal Irritation Non-irritant [4]
Index: 0.0

o ] Moderate
Eye Irritation Rabbit Ocular Category 2A [1]

Irritant

Experimental Protocols

The following sections outline the methodologies for the key toxicological experiments cited,
based on OECD guidelines.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is designed to assess the acute oral median lethal dose (LD50) of a substance.
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Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[5]
Animals are fasted prior to administration of the substance.[5]

Dose Administration: The test substance is administered in a single dose by gavage. The
initial dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body
weight).[6]

Stepwise Procedure: A group of three animals is dosed at the starting dose level. The
outcome (survival or death) determines the next step. If no mortality is observed, a higher
dose is used in another group of three animals. If mortality occurs, the test is repeated at a
lower dose level.[6]

Observation Period: Animals are observed for a period of 14 days for signs of toxicity and
mortality.[5] Body weight is recorded weekly.[5]

Endpoint: The test allows for the classification of the substance into a GHS acute toxicity
hazard category based on the observed mortality at different dose levels.[6]

Acute Dermal Irritation - OECD Guideline 404

This guideline details the procedure for assessing the potential of a substance to cause skin
irritation.

Methodology:
o Test Animals: Healthy, young adult albino rabbits with intact skin are used.[7]

o Test Substance Application: Approximately 24 hours before the test, the fur on the dorsal
area of the trunk is clipped.[7] 0.5 g of the test substance is applied to a small area of the
skin and covered with a gauze patch and a semi-occlusive dressing for a 4-hour exposure
period.[7][8]

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[7]
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e Scoring: The reactions are scored on a scale of 0 to 4. The mean scores for each animal are
used to determine the primary irritation index and the classification of the substance.[4]

Acute Eye Irritation - OECD Guideline 405

This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.[9]

o Test Substance Instillation: A single dose of the test substance (0.1 mL for liquids or not more
than 0.1 g for solids) is instilled into the conjunctival sac of one eye of the animal.[9] The
other eye serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation for effects on
the cornea, iris, and conjunctiva.[10]

e Scoring: Lesions are scored based on a standardized system. The scores are used to
classify the substance's eye irritation potential.[10]

Visualized Workflows and Procedures

The following diagrams illustrate key safety and experimental workflows.
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Exposure Route First Aid Action

Inhalation g Move to fresh air

Rinse skin with plenty of water

Skin Contact

Eye Contact Rinse cautiously with water for several minutes

Rinse mouth. Do NOT induce vomiting

Seek medical advice/attention

\

Click to download full resolution via product page

Caption: First Aid Measures for EGTA Tetrasodium Salt Exposure.
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Handling EGTA Tetrasodium Salt

Use in a well-ventilated area
(e.g., fume hood)

:

Select Personal Protective Equipment

Wear safety glasses with side-shields or goggles ‘Wear appropriate chemical-resistant gloves ‘Wear laboratory coat Use a NIOSH-approved respirator if dust is generated

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Fire involving EGTA Tetrasodium Salt

Hazardous Combustion Products

SR G (Nitrogen oxides, Carbon oxides)

Unsuitable Extinguishing Media
(No information available)

Firefighter Protective Equipment

Self-Contained Breathing Apparatus (SCBA) Full protective clothing

Click to download full resolution via product page
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Caption: Fire-Fighting Procedures for EGTA Tetrasodium Salt.

Physical and Chemical Properties

A summary of the key physical and chemical properties of EGTA tetrasodium salt is provided

below.

Property Value Reference
CAS Number 13368-13-3 [11]
Molecular Formula C14H20N2Na4010 [12]
Molecular Weight 468.27 g/mol [2]
Appearance White crystalline powder [1]
Solubility Soluble in water [13]

oka 11.00 (f?r Ca2+ binding by (13]

tetrabasic form)
Apparent pKa at pH 7 6.91 [13]

Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[14]

Wash hands thoroughly after handling.[14]

Storage:

Use in a well-ventilated area and avoid breathing dust.[14]

Do not eat, drink, or smoke when using this product.[14]

o Keep container tightly closed in a dry, cool, and well-ventilated place.[11]

e Protect from light.[11]
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» Store away from incompatible materials such as strong oxidizing agents.[14]
Accidental Release Measures
Personal Precautions:

o Use personal protective equipment as required.

o Ensure adequate ventilation.

 Avoid dust formation.

Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.

e Do not let product enter drains.

Methods for Cleaning Up:

e Sweep up and shovel into suitable containers for disposal.
e Avoid creating dust.

e Clean the contaminated area thoroughly.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.

This guide is intended to provide comprehensive safety information for EGTA tetrasodium salt.
It is essential to consult the specific Safety Data Sheet provided by the supplier before use and
to always follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=BP121500&productDescription=EDTA+TETRASODIUM+SALT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1368698?utm_src=pdf-body
https://www.benchchem.com/product/b1368698?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. chemview.epa.gov [chemview.epa.gov]

. assets.thermofisher.com [assets.thermofisher.com]

. redox.com [redox.com]

. chemview.epa.gov [chemview.epa.gov]

. downloads.regulations.gov [downloads.regulations.gov]
. researchgate.net [researchgate.net]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. oecd.org [oecd.org]

°
(] [e0] ~ (o)) )] EaN w N -

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 10. oecd.org [oecd.org]

e 11. eurogentec.com [eurogentec.com]

e 12. chemicalpoint.eu [chemicalpoint.eu]

o 13. EGTA tetrasodium salt *CAS 13368-13-3* | AAT Bioquest [aathio.com]
e 14, fishersci.com [fishersci.com]

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety Data of EGTA
Tetrasodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368698#egta-tetrasodium-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17385~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2002:50:22~~Ethylenediaminetetraacetic%20acid%20tetrasodium%20salt%20hydrate~~
https://redox.com/wp-content/sds/454.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.eurogentec.com/assets/e4767cea-94bb-41c1-8ffa-890a44cbfb08/sds-en-as-84097-egta-tetrasodium-salt-ultrapure-grade-10-mm-solution.pdf
https://chemicalpoint.eu/product/egta-tetrasodium-salt/
https://www.aatbio.com/products/egta-tetrasodium-salt-cas-13368-13-3
https://www.fishersci.com/store/msds?partNumber=BP121500&productDescription=EDTA+TETRASODIUM+SALT+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b1368698#egta-tetrasodium-safety-data-sheet
https://www.benchchem.com/product/b1368698#egta-tetrasodium-safety-data-sheet
https://www.benchchem.com/product/b1368698#egta-tetrasodium-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1368698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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